Mechanics of single peptide hydrogelator fibrils†

Nanoscale Pub Date: 2015-01-26 DOI: 10.1039/C4NR07657E

Abstract

The rigidity of peptide fibers is essential for their chemical and biological functions, despite that it remains largely unexplored. Here, we present the first direct measurement of the mechanics of individual fibers in peptide hydrogels by AFM imaging and statistical analysis and find that the intermolecular interactions play a considerable role.

Graphical abstract: Mechanics of single peptide hydrogelator fibrils
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